Cas no 82542-96-9 (Butanoic acid, 3-(sulfooxy)-)

• Product Name: Butanoic acid, 3-(sulfooxy)-
• CAS No: 82542-96-9
• MF: C₄H₈O₆S
• MW: 184.167720794678
• CID: 689353
• PubChem ID: 18954968
• Update Time: 2025-04-19

Butanoic acid, 3-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-(sulfooxy)-
• 3-sulfooxybutanoic acid
• SCHEMBL9293831
• 82542-96-9
• 3-sulooxybutanoic acid
• DTXSID80596835
• 3-(Sulfooxy)butanoic acid
• CHEBI:176476

• Inchi： 1S/C4H8O6S/c1-3(2-4(5)6)10-11(7,8)9/h3H,2H2,1H3,(H,5,6)(H,7,8,9)
• InChI Key： IELIEVRYBDNUJO-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC(C)CC(=O)O

Computed Properties

• Exact Mass: 184.00415914g/mol
• Monoisotopic Mass: 184.00415914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Sulfated fatty acids